Cas no 2680712-82-5 (3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680712-82-5
• MF: C₁₄H₁₆BrNO₄
• MW: 342.185143470764
• CID: 5622778
• PubChem ID: 165925095
• Update Time: 2025-10-30

3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297334
• 2680712-82-5
• 3-{[(3-bromophenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H16BrNO4/c1-2-8-20-14(19)16(7-6-13(17)18)10-11-4-3-5-12(15)9-11/h2-5,9H,1,6-8,10H2,(H,17,18)
• InChI Key： XCCYYMMDUOSRLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C(=O)OCC=C)CCC(=O)O

Computed Properties

• Exact Mass: 341.02627g/mol
• Monoisotopic Mass: 341.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680712-82-5)

3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680712-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its bromophenyl and propanoic acid moieties, is often explored for its role in drug development, particularly in the design of enzyme inhibitors and targeted therapies. Researchers are increasingly interested in its synthetic pathways and biological activity, making it a subject of numerous scientific studies.

The molecular structure of 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid includes a 3-bromophenyl group, which is known for its electron-withdrawing properties, and a prop-2-en-1-yloxy carbonylamino linker that enhances its reactivity in chemical synthesis. These features make it a valuable intermediate in the production of more complex molecules, particularly those targeting inflammatory pathways and metabolic disorders. Recent trends in AI-driven drug discovery have further highlighted its potential, as computational models predict its interactions with various biological targets.

One of the most frequently asked questions about this compound revolves around its solubility and stability under different conditions. Studies indicate that 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO), which is crucial for its application in high-throughput screening assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for laboratories focusing on drug repurposing and precision medicine.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis methods for 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid. The demand for sustainable chemical processes has led to innovations in catalytic reactions and solvent-free techniques, reducing the environmental impact of its production. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry, a topic frequently searched by professionals and investors alike.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that derivatives of 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid may interact with proteins implicated in conditions like Alzheimer's and Parkinson's diseases. This has sparked discussions in biomedical forums and academic circles, particularly regarding its mechanism of action and structure-activity relationships (SAR). Such insights are invaluable for designing next-generation therapeutics with improved efficacy and safety profiles.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding, driven by the increasing demand for personalized medicine and biologics. 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid is positioned as a high-value compound in this landscape, with suppliers focusing on scalable production methods to meet research and industrial needs. Its patent status and regulatory compliance are also critical considerations for stakeholders, as these factors influence its accessibility and cost.

In summary, 3-{(3-bromophenyl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680712-82-5) represents a versatile and promising compound in modern chemistry and life sciences. Its applications span from drug discovery to material science, reflecting its broad utility. As research continues to uncover new facets of its functionality, this compound is likely to remain a focal point in scientific and industrial advancements, addressing some of the most pressing challenges in healthcare and sustainability.